(2-Methylpropyl)[(4-nitrophenyl)methyl]amine

• CAS No.: 347405-97-4
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 2-methyl-N-[(4-nitrophenyl)methyl]propan-1-amine
• InChI: InChI=1S/C11H16N2O2/c1-9(2)7-12-8-10-3-5-11(6-4-10)13(14)15/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: HPYJMVGZNHZEQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC=C(C=C1)[N+](=O)[O-]

Description

(2-Methylpropyl)[(4-nitrophenyl)methyl]amine is a secondary amine featuring a 2-methylpropyl (isobutyl) group and a para-nitrobenzyl (4-nitrophenylmethyl) substituent. The compound’s structure combines hydrophobic (isobutyl) and electron-withdrawing (nitro group) moieties, influencing its physicochemical and reactivity profiles. The nitro group at the para position of the benzyl ring enhances polarity and may confer stability under oxidative conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[(4-nitrophenyl)methyl]amine typically involves the reaction of 4-nitrobenzyl chloride with 2-methylpropylamine. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane or toluene, and a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature for several hours until the reaction is complete. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

On an industrial scale, the production of (2-Methylpropyl)[(4-nitrophenyl)methyl]amine may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control of reaction conditions, leading to higher yields and purity of the final product. The industrial process also includes steps for the recovery and recycling of solvents and reagents to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[(4-nitrophenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of (2-Methylpropyl)[(4-aminophenyl)methyl]amine.

Reduction: Formation of various reduced derivatives.

Substitution: Formation of substituted nitrophenyl derivatives.

Scientific Research Applications

(2-Methylpropyl)[(4-nitrophenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[(4-nitrophenyl)methyl]amine involves its interaction with specific molecular targets. The nitrophenyl group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also inhibit specific enzymes or receptors, thereby modulating biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

N-(2-Hydroxyethyl)-3-(4-Nitrophenyl)Propylamine

• Structure : Features a 4-nitrophenyl group linked to a propylamine backbone with a terminal hydroxyethyl group.
• Key Differences : The hydroxyl group increases hydrophilicity, enhancing water solubility compared to the target compound .
• Applications : Likely used in drug delivery systems due to improved solubility.

{[4-(2-Methylpropyl)Phenyl]Methyl}(Prop-2-en-1-yl)Amine

• Structure : Isobutyl group attached to a phenyl ring, with an allyl substituent on the amine.
• The isobutyl-phenyl moiety enhances steric bulk .
• Applications : Candidate for polymer chemistry or catalytic ligands.

[(4-Bromothiophen-2-yl)Methyl][1-(4-Fluorophenyl)-2-Methylpropyl]Amine

• Structure : Combines a bromothiophene and fluorophenyl group with a 2-methylpropylamine.
• Key Differences : Halogen atoms (Br, F) alter electronic properties, enabling participation in halogen bonding. Thiophene introduces π-conjugation .
• Applications: Potential use in optoelectronic materials or as a bioactive scaffold.

Physicochemical Properties

Compound Name	Molecular Weight	Solubility	Vapor Pressure (25°C)	Key Functional Groups
(2-Methylpropyl)[(4-nitrophenyl)methyl]amine	~240.3	Low in water	Not reported	Nitroaromatic, branched alkyl
Diisobutylamine (Reference)	129.2	Slightly soluble	10 mmHg at 30°C	Branched alkyl amine
N-(2-Hydroxyethyl)-3-(4-nitrophenyl)propylamine	224.3	Moderate (polar)	Not reported	Nitroaromatic, hydroxyl

• Solubility Trends : The nitro group in the target compound reduces water solubility compared to hydroxyl-containing analogues but increases affinity for organic solvents.
• Stability : Nitroaromatic compounds are generally stable under storage but may degrade under UV light or reducing conditions .

Biological Activity

The compound (2-Methylpropyl)[(4-nitrophenyl)methyl]amine , also known as N-(2-methylpropyl)-4-{[(4-nitrophenyl)methyl]amino}aniline , belongs to a class of substituted anilines that exhibit diverse biological activities. Its structural features, particularly the presence of a nitro group and an aliphatic amine, suggest potential interactions with various biological targets. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular structure of (2-Methylpropyl)[(4-nitrophenyl)methyl]amine can be summarized as follows:

• Chemical Formula : C$_{13}$H$_{18}$N$_{2}$O$_{2}$
• Molecular Weight : 234.29 g/mol
• Functional Groups : Nitro group (-NO$_2$), amine group (-NH), and aromatic ring.

The biological activity of (2-Methylpropyl)[(4-nitrophenyl)methyl]amine is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit various enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Receptor Modulation : It can act as a ligand for certain receptors, influencing signal transduction pathways.
• Reactive Intermediates : The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, resulting in cytotoxic effects.

Antimicrobial Activity

Research indicates that (2-Methylpropyl)[(4-nitrophenyl)methyl]amine exhibits significant antimicrobial properties. In vitro studies have shown effectiveness against various bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	31.25 µg/mL
Escherichia coli	62.5 µg/mL
Acinetobacter baumannii	40 µg/mL

These findings suggest the compound's potential as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Anticancer Potential

The compound has been investigated for its anticancer properties. In vitro assays demonstrated that it could inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Notably, structure-activity relationship (SAR) studies indicated that modifications to the nitro group significantly influenced its cytotoxicity.

Case Studies

• Antimicrobial Efficacy Study :
  A study conducted by researchers evaluated the antimicrobial activity of several substituted anilines, including (2-Methylpropyl)[(4-nitrophenyl)methyl]amine. The results indicated a strong correlation between the presence of the nitro group and enhanced antibacterial activity against Gram-positive and Gram-negative bacteria .
• Anticancer Activity Assessment :
  In a separate investigation, (2-Methylpropyl)[(4-nitrophenyl)methyl]amine was tested against human cancer cell lines. Results showed a dose-dependent inhibition of cell proliferation, with IC50 values indicating potent anticancer activity compared to standard chemotherapeutic agents .